Cas no 43024-15-3 (4-Ethyl-1H-pyrazol-3-amine)

• Product Name: 4-Ethyl-1H-pyrazol-3-amine
• CAS No: 43024-15-3
• MF: C₅H₉N₃
• MW: 111.145060300827
• MDL: MFCD06797570
• CID: 55648
• PubChem ID: 11789157
• Update Time: 2025-04-18

4-Ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-1H-pyrazol-3-amine
• 3-AMINO-4-ETHYLPYRAZOLE
• 3-amino-4-ethyl-1H-pyrazole
• 3-amino4-ethylpyrazole
• 3-AMino-4-Ethylpyrazole Oxalate
• 4-ethyl-1(2)H-pyrazol-3-ylamine
• AGN-PC-00G6XB
• CTK6D0877
• Jsp006977
• SureCN1010195
• SureCN9948186
• 43024-15-3
• FT-0648275
• 4-ethyl-1H-pyrazol-5-amine
• RDCODVKTTJWFAR-UHFFFAOYSA-N
• CS-W005001
• SCHEMBL9948186
• A851861
• AS-58937
• SY107601
• 203062-02-6
• AB29672
• Z1741979116
• DTXSID60472704
• AKOS015918378
• MFCD06797570
• J-515281
• SCHEMBL1010195
• AC-045
• BCP22267
• AKOS010652670
• EN300-82345
• 3-Amino-4-ethylpyrazole, AldrichCPR
• DB-294111

• MDL： MFCD06797570
• Inchi： 1S/C5H9N3/c1-2-4-3-7-8-5(4)6/h3H,2H2,1H3,(H3,6,7,8)
• InChI Key： RDCODVKTTJWFAR-UHFFFAOYSA-N
• SMILES： N1C(=C(C=N1)CC)N

Computed Properties

• Exact Mass: 110.07194
• Monoisotopic Mass: 111.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.157g/cm3
• Boiling Point: 307.2°C at 760 mmHg
• Flash Point: 307.224 °C at 760 mmHg
• Refractive Index: 1.593
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 51.8
• LogP: 1.13550

4-Ethyl-1H-pyrazol-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD20815)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles